Cas no 568567-07-7 (4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid)

• Product Name: 4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
• CAS No: 568567-07-7
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 3105612
• PubChem ID: 2434818
• Update Time: 2025-04-21

4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-2-methoxy-phenyl)-4-oxo-butyric acid
• Enamine_005456
• 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoicacid
• Z56921793
• SR-01000044059-1
• CS-0219733
• 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid
• AKOS000116608
• G45000
• 568567-07-7
• EN300-04814
• SR-01000044059
• HMS1409H22
• 4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid

• Inchi： 1S/C11H11BrO4/c1-16-10-4-2-7(12)6-8(10)9(13)3-5-11(14)15/h2,4,6H,3,5H2,1H3,(H,14,15)
• InChI Key： JBMLZSXCPZIHEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CCC(=O)O)=O)OC

Computed Properties

• Exact Mass: 285.98407Da
• Monoisotopic Mass: 285.98407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones